Cas no 1128-18-3 (2-Pyridinecarboxylic acid, 4-bromo-6-methyl-, 1-oxide)

• Product Name: 2-Pyridinecarboxylic acid, 4-bromo-6-methyl-, 1-oxide
• CAS No: 1128-18-3
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 1200753
• PubChem ID: 71355564
• Update Time: 2025-04-20

2-Pyridinecarboxylic acid, 4-bromo-6-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 4-bromo-6-methyl-, 1-oxide
• 4-bromo-6-methyl-1-oxidopyridin-1-ium-2-carboxylic acid
• DTXSID30779954
• 1128-18-3
• 4-Bromo-6-methyl-1-oxo-1lambda~5~-pyridine-2-carboxylic acid
• 2-methyl-4-bromo-6-carboxypyridine oxide

• Inchi： 1S/C7H6BrNO3/c1-4-2-5(8)3-6(7(10)11)9(4)12/h2-3H,1H3,(H,10,11)
• InChI Key： LAUHOLIMDAHXPI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)[N+](=C(C)C=1)[O-]

Computed Properties

• Exact Mass: 230.95308
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 64.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids